Cas no 2137489-42-8 (2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137489-42-8
• MF: C₁₆H₁₉N₃O₅
• MW: 333.339164018631
• CID: 6546589
• PubChem ID: 165827224
• Update Time: 2025-05-21

2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid
• 2137489-42-8
• EN300-1141189

• Inchi： 1S/C16H19N3O5/c1-11(19-9-13(23-2)8-17-19)14(15(20)21)18-16(22)24-10-12-6-4-3-5-7-12/h3-9,11,14H,10H2,1-2H3,(H,18,22)(H,20,21)
• InChI Key： WSEBEKPCQZYGPS-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C=C(C=N1)OC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 333.13247072g/mol
• Monoisotopic Mass: 333.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid

Comprehensive Analysis of 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-42-8)

The compound 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-42-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its benzyloxy carbonylamino and 4-methoxy-1H-pyrazol-1-yl functional groups make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications as a peptide mimetic or enzyme inhibitor, given its ability to mimic natural amino acids while offering enhanced stability and bioavailability.

In recent years, the demand for custom synthetic intermediates like 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s CAS No. 2137489-42-8 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its methoxy pyrazole moiety is particularly noteworthy, as it is often associated with improved pharmacokinetic properties in drug candidates.

From a synthetic perspective, the benzyloxy carbonyl (Cbz) protecting group in this compound is a critical feature, widely used in peptide synthesis to shield amino functionalities during multi-step reactions. The 4-methoxy-1H-pyrazole ring, on the other hand, contributes to the molecule’s hydrogen-bonding capacity, making it a valuable scaffold for designing small-molecule therapeutics. These attributes align with current trends in fragment-based drug design (FBDD), where researchers seek modular building blocks for optimizing lead compounds.

The growing interest in heterocyclic chemistry has further elevated the importance of 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid. Heterocycles like pyrazoles are pivotal in modern drug discovery due to their diverse biological activities. This compound’s CAS No. 2137489-42-8 is often cross-referenced in patents and publications related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, underscoring its potential in targeting complex disease pathways.

Another area of exploration is the compound’s role in prodrug development. The carboxylic acid functionality in its structure allows for derivatization into esters or amides, which can enhance membrane permeability. This is particularly relevant in the context of central nervous system (CNS) drug delivery, a hot topic in pharmaceutical research. The benzyloxy carbonylamino group also offers opportunities for click chemistry applications, enabling rapid conjugation with other molecular entities.

In summary, 2-{(benzyloxy)carbonylamino}-3-(4-methoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-42-8) is a multifaceted compound with broad utility in drug discovery and chemical biology. Its structural features align with contemporary research priorities, including targeted therapy, precision medicine, and green chemistry. As the scientific community continues to explore its applications, this molecule is poised to remain a key player in the development of next-generation therapeutics.